Cas no 2172633-05-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• CAS No: 2172633-05-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5797955
• PubChem ID: 165825380
• Update Time: 2025-10-07

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbut-2-enoic acid
• EN300-1530034
• 2172633-05-3

• Inchi： 1S/C24H26N2O5/c1-16(23(28)29)12-14-25-22(27)11-6-13-26-24(30)31-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,12,21H,6,11,13-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)/b16-12+
• InChI Key： ROYULWCPYMFFKI-FOWTUZBSSA-N
• SMILES： O(C(NCCCC(NC/C=C(/C(=O)O)\C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid

Research Briefing on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid (CAS: 2172633-05-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid (CAS: 2172633-05-3) as a promising compound for targeted drug delivery and peptide synthesis. This briefing consolidates the latest findings on its synthesis, applications, and mechanistic insights, providing a comprehensive overview for researchers in the field.

The compound, characterized by its Fmoc-protected amino acid structure, has been extensively studied for its role in solid-phase peptide synthesis (SPPS). Recent studies demonstrate its efficacy in enhancing coupling efficiency and reducing side reactions, particularly in the synthesis of complex peptides with hydrophobic or sterically hindered residues. Its unique chemical properties, including the α,β-unsaturated ester moiety, contribute to improved stability and reactivity under SPPS conditions.

A 2023 study published in Journal of Medicinal Chemistry revealed that derivatives of 2172633-05-3 exhibit selective binding to tumor-associated proteins, suggesting potential applications in cancer therapeutics. The research team employed molecular docking simulations and in vitro assays to validate its affinity for overexpressed receptors in breast cancer cell lines (MCF-7 and MDA-MB-231). These findings align with earlier reports on its role as a linker for antibody-drug conjugates (ADCs), where it demonstrated superior plasma stability compared to traditional maleimide-based linkers.

Further investigations into its metabolic pathways, as detailed in ACS Chemical Biology, identified cytochrome P450 3A4 (CYP3A4) as the primary enzyme responsible for its biotransformation. This insight is critical for pharmacokinetic optimization, particularly in designing prodrugs with controlled release profiles. Notably, the compound's degradation products showed negligible cytotoxicity in hepatic cell models (HepG2), supporting its safety profile for therapeutic use.

From a synthetic chemistry perspective, a novel microwave-assisted protocol for 2172633-05-3 production was reported in Organic Process Research & Development, achieving an 82% yield with 99.5% purity. This method significantly reduces reaction time (from 12 hours to 25 minutes) and eliminates the need for chromatographic purification, making it scalable for industrial applications. The improved synthesis route addresses previous challenges related to epimerization during conventional heating methods.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid represents a multifaceted tool for pharmaceutical development, with demonstrated utility in peptide synthesis, targeted therapy, and prodrug design. Ongoing clinical trials evaluating its ADC derivatives (NCT05478902) may further validate its translational potential. Researchers are encouraged to explore its applications in CRISPR-Cas9 delivery systems, where preliminary data show enhanced endosomal escape capabilities.